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Compound of Interest

Compound Name: Potassium chromate

Cat. No.: B148093

Technical Support Center: Potassium Chromate
Safety

This guide provides comprehensive safety information for handling and disposing of
potassium chromate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards of potassium chromate?

Al: Potassium chromate is a highly hazardous substance. The primary risks include:

Carcinogenicity: It is a confirmed human carcinogen, primarily causing lung cancer through
inhalation.[1][2]

o Mutagenicity: It can cause genetic defects.[2]
o Reproductive Toxicity: It is a suspected human reproductive hazard.[1]

e Sensitization: It can cause allergic skin reactions (dermatitis) and asthma upon repeated
exposure.[3][4]
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e [rritation and Corrosion: It is corrosive and can cause severe irritation or burns to the skin,
eyes, and respiratory tract.[1][5]

» Organ Toxicity: It can damage the liver and kidneys.[1][4]
e Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[5][6]

Q2: What personal protective equipment (PPE) is required when handling potassium
chromate?

A2: Appropriate PPE is crucial to minimize exposure. The following should be worn:

Gloves: Chemically resistant gloves, such as nitrile gloves, are recommended. Always
inspect gloves for tears or holes before use.[6]

o Eye Protection: Chemical splash goggles or a face shield should be worn.[7]
e Lab Coat: A lab coat or apron should be worn to protect from skin contact.

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA-approved respirator
should be used. Work should ideally be conducted in a chemical fume hood to minimize
inhalation risk.[8]

Q3: How should I properly store potassium chromate?

A3: Potassium chromate should be stored in a cool, dry, well-ventilated area.[7] It must be
kept away from combustible materials and reducing agents, as it is a strong oxidizer.[1]
Containers should be tightly sealed and clearly labeled.

Q4: What is the first aid procedure for potassium chromate exposure?
A4: Immediate action is critical in case of exposure:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[8][9]
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» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20
minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to

do. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[3][9]

Q5: How do | dispose of potassium chromate waste?

A5: Potassium chromate is considered hazardous waste and must be disposed of according
to local, state, and federal regulations.[5] Do not dispose of it down the drain.[8] A common and
recommended practice is to convert the toxic hexavalent chromium (Cr(V1)) to the less toxic
trivalent chromium (Cr(lll)) before disposal. This process is detailed in the Experimental
Protocols section below.
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Issue

Possible Cause

Solution

Yellow staining on work

surfaces.

Spillage of potassium

chromate solution or solid.

Decontaminate the area
immediately following the spill
cleanup protocol. Ensure
proper handling techniques to

prevent future spills.

Skin irritation or rash after

handling.

Inadequate PPE or accidental

skin contact.

Review and improve PPE
usage. Ensure gloves are worn
correctly and are of the
appropriate material (nitrile).
Wash hands thoroughly after
handling. Seek medical advice

for persistent irritation.[4]

A fine yellow dust is visible in

the air during handling.

Improper handling of solid

potassium chromate.

All work with solid potassium
chromate should be conducted
in a certified chemical fume
hood to prevent the generation
of airborne dust.[3] If a fume
hood is unavailable,
appropriate respiratory

protection is mandatory.

The waste container for

potassium chromate is leaking.

Improper container selection or

damage to the container.

Transfer the waste to a new,
compatible, and properly
labeled hazardous waste
container. Clean up the spill
immediately following the spill
cleanup protocol. Ensure
waste containers are inspected
regularly for signs of

degradation.

Quantitative Data Summary

Occupational Exposure Limits for Hexavalent Chromium (Cr(VI))
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Exposure Limit (8-hour
Agency ) . Notes
Time-Weighted Average)

OSHA (Occupational Safety S Permissible Exposure Limit
m
and Health Administration) Hd (PEL).[10][11][12]

NIOSH (National Institute for o
Recommended Exposure Limit

Occupational Safety and 0.2 pg/ms3
(REL).[10]
Health)
ACGIH (American Conference
of Governmental Industrial 0.2 pg/m3 Threshold Limit Value (TLV).

Hygienists)

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup

Objective: To safely clean up a small spill of solid potassium chromate (less than 1 gram).

Materials:

Appropriate PPE (nitrile gloves, safety goggles, lab coat)

Wet paper towels

Sealable plastic bag for hazardous waste

Hazardous waste disposal labels

Procedure:

e Secure the Area: Ensure the spill area is clear of personnel.

e Wear PPE: Put on all required personal protective equipment.

o Contain the Spill: Carefully cover the spill with wet paper towels to avoid generating dust.
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o Collect the Waste: Gently wipe up the spill from the outside in, placing the contaminated
paper towels into a sealable plastic bag.

o Decontaminate the Area: Wipe the spill area again with fresh wet paper towels to ensure all
residue is removed. Place these towels in the same waste bag.

» Dispose of Waste: Seal the bag, label it as "Hazardous Waste: Potassium Chromate," and
dispose of it according to your institution's hazardous waste procedures.

e Wash Hands: Thoroughly wash your hands with soap and water.

Protocol 2: Waste Neutralization (Reduction of Cr(VI) to
Cr(ll))

Objective: To convert hazardous hexavalent chromium in a potassium chromate solution to
the less toxic trivalent chromium for safer disposal.

Materials:

» Potassium chromate waste solution

e Sodium bisulfite (NaHSOs) or sodium metabisulfite (Na2S205)
¢ Sulfuric acid (H2SOa4), concentrated

e Sodium hydroxide (NaOH) solution (e.g., 1 M)

e pH meter or pH paper

 Stir plate and stir bar

o Beaker large enough to hold the waste solution

Procedure:

e Work in a Fume Hood: Perform this entire procedure in a certified chemical fume hood.
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Acidify the Solution: While stirring, slowly add concentrated sulfuric acid to the potassium
chromate waste solution until the pH is between 2 and 3. This step is crucial for the
reduction reaction to proceed efficiently.[13]

Reduce the Chromium: Slowly add sodium bisulfite or sodium metabisulfite to the acidified
solution while stirring. The solution will change color from yellow/orange to a brilliant emerald
green, indicating the reduction of Cr(VI) to Cr(lll).[13] Continue adding the reducing agent
until the color change is complete.

Precipitate the Chromium: Slowly add sodium hydroxide solution to the green solution while
stirring to raise the pH to around 8. A gray-green precipitate of chromium (I1l) hydroxide
(Cr(OH)3) will form.[13]

Separate the Precipitate: Allow the precipitate to settle. The solid can then be separated by
filtration.

Dispose of Waste: The solid chromium (llI) hydroxide precipitate should be disposed of as
hazardous waste. The remaining liquid should be checked for any remaining chromium
content before being neutralized and disposed of in accordance with institutional guidelines.

Visual Guides
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Potassium Chromate Spill Occurs

Assess Spill Size and Risk

Minor Major

Small Spill (<19g) Large Spill (>19)

'

Don PPE (Gloves, Goggles, Lab Coat)

Evacuate Area & Alert Safety Officer

Cover with Wet Paper Towels

'

Collect Waste into Sealable Bag

'

Decontaminate Spill Area

Dispose as Hazardous Waste

End of Procedure
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Acidify to pH 2:3 with HzSO4 H Add Sodium Bisulfite (NaHSO3) }—» Solution tus from yellow to green?
No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chromate-safely-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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